2-oxo-2,4-dihydro-1H-3,1-benzoxazine-6-sulfonic acid
Overview
Description
2-Oxo-2,4-dihydro-1H-3,1-benzoxazine-6-sulfonic acid (2-O-B6S) is a synthetic organic compound that has recently been studied for its potential applications in a variety of scientific research fields. This compound has been shown to be a powerful catalyst in the synthesis of a variety of compounds, as well as a potential therapeutic agent for the treatment of certain diseases.
Scientific Research Applications
2-oxo-2,4-dihydro-1H-3,1-benzoxazine-6-sulfonic acid has been studied for its potential applications in a variety of scientific research fields. It has been found to be a powerful catalyst in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been studied for its potential applications in biochemistry and biotechnology, as it has been found to be a powerful inhibitor of certain enzymes, such as phosphatases and proteases. Additionally, this compound has been studied for its potential applications in the field of nanotechnology, as it has been found to be a powerful catalyst for the synthesis of nanomaterials.
Mechanism of Action
The mechanism of action of 2-oxo-2,4-dihydro-1H-3,1-benzoxazine-6-sulfonic acid is not yet fully understood. However, it is believed to act as a catalyst in the synthesis of a variety of compounds by forming a complex with the reactants and facilitating the reaction. Additionally, it has been found to inhibit certain enzymes, such as phosphatases and proteases, by binding to the active site of the enzyme and preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been found to be a powerful inhibitor of certain enzymes, such as phosphatases and proteases, which may be beneficial in the treatment of certain diseases. Additionally, it has been found to possess anti-inflammatory properties, which may be beneficial in the treatment of certain inflammatory conditions.
Advantages and Limitations for Lab Experiments
2-oxo-2,4-dihydro-1H-3,1-benzoxazine-6-sulfonic acid has been found to be a powerful catalyst in the synthesis of a variety of compounds, and is therefore advantageous for use in lab experiments. Additionally, it has been found to possess anti-inflammatory properties, which may be beneficial for the treatment of certain conditions. However, this compound has been found to be toxic in high concentrations, and therefore should be used with caution in lab experiments.
Future Directions
The potential future directions for 2-oxo-2,4-dihydro-1H-3,1-benzoxazine-6-sulfonic acid are numerous. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of certain diseases. Additionally, further research is needed to evaluate the potential toxicity of this compound in high concentrations, and to develop methods for safely using this compound in lab experiments. Additionally, further research is needed to evaluate the potential of this compound for use in the synthesis of nanomaterials and other organic compounds. Finally, further research is needed to evaluate the potential of this compound for use in the development of new pharmaceuticals and agrochemicals.
Synthesis Methods
2-oxo-2,4-dihydro-1H-3,1-benzoxazine-6-sulfonic acid is synthesized through a series of reactions beginning with the reaction of 2-amino-4-chlorobenzene-1,3-diol with ethyl chloroformate, followed by subsequent reactions with sodium sulfite and sodium hydroxide. This method has been found to be the most efficient and cost-effective method for synthesizing this compound.
properties
IUPAC Name |
2-oxo-1,4-dihydro-3,1-benzoxazine-6-sulfonic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO5S/c10-8-9-7-2-1-6(15(11,12)13)3-5(7)4-14-8/h1-3H,4H2,(H,9,10)(H,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BALIYQNKARAYTB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)S(=O)(=O)O)NC(=O)O1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401218121 |
Source
|
| Record name | 1,4-Dihydro-2-oxo-2H-3,1-benzoxazine-6-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401218121 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1955541-45-3 |
Source
|
| Record name | 1,4-Dihydro-2-oxo-2H-3,1-benzoxazine-6-sulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1955541-45-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,4-Dihydro-2-oxo-2H-3,1-benzoxazine-6-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401218121 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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